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Compound of Interest

Compound Name: 3-Chloro-2-methylpentane

Cat. No.: B1655563

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties, synthesis, and
safety considerations for 3-Chloro-2-methylpentane (CAS 38384-05-3). The information is
intended for use by professionals in research, scientific, and drug development fields.

Physicochemical Properties

3-Chloro-2-methylpentane is a halogenated alkane. Its key physical and chemical properties

are summarized in the tables below.

Table 1: General and Physical Properties
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Property Value Source

Molecular Formula CeH13ClI [1112]

Molecular Weight 120.62 g/mol [1][2]

Appearance Colorless liquid (presumed)

Density 0.863 g/cm? [1]

Boiling Point 117.7 °C at 760 mmHg [1]

Refractive Index 1.409 [1]

Flash Point 20.8 °C [1]

Vapor Pressure 20.6 mmHg at 25°C [1]

Table 2: Chemical Identifiers

Identifier Value Source

CAS Number 38384-05-3 [11[2]

inChl INChl=1S/C6H13Cl/c1-4- 2]
6(7)5(2)3/h5-6H,4H2,1-3H3

InChikey FCPXHGJZKRXGJY- o]
UHFFFAOYSA-N

SMILES CCc(c(c)o)cl [3]

Safety and Hazard Information

3-Chloro-2-methylpentane is classified as a hazardous substance. Appropriate safety

precautions must be taken during handling and storage.

Table 3: GHS Hazard Statements
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Hazard Code Statement

H225 Highly flammable liquid and vapour
H302 Harmful if swallowed

H312 Harmful in contact with skin

H315 Causes skin irritation

H319 Causes serious eye irritation

H332 Harmful if inhaled

Note: This information is based on available safety data for similar compounds and should be
confirmed with a specific Safety Data Sheet (SDS) for this compound.

Experimental Protocols

While a specific, peer-reviewed synthesis protocol for 3-Chloro-2-methylpentane (CAS
38384-05-3) is not readily available in the searched literature, a standard method for the
preparation of secondary alkyl chlorides is through the reaction of the corresponding secondary
alcohol with a hydrohalic acid. The following is a detailed, plausible experimental protocol
adapted from established procedures for similar compounds, such as the synthesis of tert-butyl
chloride from tert-butyl alcohol.[1][4]

Synthesis of 3-Chloro-2-methylpentane from 2-Methyl-3-
pentanol

This procedure describes the nucleophilic substitution reaction (likely Sn1) of 2-methyl-3-
pentanol with hydrochloric acid.

Materials:
o 2-Methyl-3-pentanol
e Concentrated Hydrochloric Acid (HCI, ~12 M)

o Saturated Sodium Bicarbonate (NaHCOs3) solution
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Anhydrous Sodium Sulfate (Na2S0Oa4) or Magnesium Sulfate (MgSOa)

Separatory funnel

Round-bottom flask

Distillation apparatus

Standard laboratory glassware
Procedure:

o Reaction Setup: In a separatory funnel, combine one equivalent of 2-methyl-3-pentanol with
an excess (approximately 2-3 equivalents) of cold, concentrated hydrochloric acid.

o Reaction: Gently swirl the mixture for a few minutes. Stopper the funnel and, while pointing
the tip away from you and others, vent frequently to release any pressure buildup. Shake the
funnel for 15-20 minutes.

e Phase Separation: Allow the mixture to stand until two distinct layers form. The upper layer is
the organic phase containing the crude 3-Chloro-2-methylpentane, and the lower layer is
the aqueous phase.

e Washing:
o Drain and discard the lower aqueous layer.

o Wash the organic layer with a small volume of cold water to remove the bulk of the
remaining acid. Separate and discard the aqueous layer.

o Carefully wash the organic layer with a saturated sodium bicarbonate solution to neutralize
any remaining acid. Be cautious as this will produce carbon dioxide gas, so vent the
separatory funnel frequently.

o Finally, wash the organic layer with brine (saturated NaCl solution) to aid in the removal of
dissolved water.
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» Drying: Transfer the organic layer to a clean, dry Erlenmeyer flask. Add a suitable amount of
a drying agent, such as anhydrous sodium sulfate or magnesium sulfate. Swirl the flask and
let it stand until the liquid is clear, indicating that the water has been absorbed.

« Purification by Distillation:
o Decant or filter the dried organic liquid into a round-bottom flask suitable for distillation.
o Assemble a simple distillation apparatus.

o Heat the flask gently to distill the 3-Chloro-2-methylpentane. Collect the fraction that
boils at approximately 117-118 °C.[1]

o Characterization: The purified product can be characterized by techniques such as Gas
Chromatography-Mass Spectrometry (GC-MS), H NMR, 3C NMR, and FTIR spectroscopy
to confirm its identity and purity.

Logical Workflow Diagram

The following diagram illustrates the experimental workflow for the synthesis and purification of
3-Chloro-2-methylpentane.

Synthesis Purification Analysis
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Pure 3-Chloro-2-
methylpentane

Click to download full resolution via product page

Synthesis and Purification Workflow for 3-Chloro-2-methylpentane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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